Cas no 107-36-8 (2-Hydroxyethanesulfonic acid)

2-Hydroxyethanesulfonic acid Properties

Names and Identifiers

• 2-Hydroxyethanesulfonic acid
• Isethionic acid
• Hydroxy ethanesulfonic acid
• 2-Hydroxyethanesulphonic acid
• Hydroxyethanesulfonic acid (HES)
• Isethionicic Acid
• HES
• 2-hydroxyethane-1-sulfonic acid
• 2-hydroxyethane-sulfonic acid
• 2-hydroxyethylsulfonic acid
• ethanolsulfonicacid
• Isethionate
• isethionic
• Isethionicic
• isothionicacid
• kyselinaisethionova
• usafdo-14
• C05123
• NSC 60516
• Ethanesulfonic acid, 2-hydroxy-
• Ethanolsulfonic acid
• Hydroxyethylsulfonic acid
• Caswell No. 502
• 2-Hydroxyethanesulfonate
• (2-Hydroxyethyl)sulfonic acid
• Kyselina isethionova
• Kyselina isethionova [Czech]
• EPA Pesticide Chemical Code 047701
• Kyselina 2-hydroxyethansulfonova [Czech]
• UN
• +Expand

• MDL： MFCD00242599
• InChIKey： SUMDYPCJJOFFON-UHFFFAOYSA-N
• Inchi： 1S/C2H6O4S/c3-1-2-7(4,5)6/h3H,1-2H2,(H,4,5,6)
• SMILES： S(C([H])([H])C([H])([H])O[H])(=O)(=O)O[H]
• BRN： 1751214

Computed Properties

• Exact Mass: 125.99868g/mol
• Surface Charge: 0
• XLogP3: -1.6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 125.99868g/mol
• Monoisotopic Mass: 125.99868g/mol
• Topological Polar Surface Area: 83Ų
• Heavy Atom Count: 7
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.39530
• PSA: 85.81000
• Refractive Index: 1.5090 (estimate)
• FEMA: 3813
• Density: 1.344 (estimate)

2-Hydroxyethanesulfonic acid Security Information

• WGK Germany：3
• Safety Instruction： S22; S36
• Risk Phrases：R40
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3265
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD134965)
• PackingGroup：Ⅲ
• Risk Phrases： R40: limited evidence for its carcinogenic role.
• Signal Word：Warning
• HazardClass：8

2-Hydroxyethanesulfonic acid Customs Data

• HS CODE：2905590090
• Customs Data：

  China Customs Code:

  2905590090

  Overview:

  2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Catalysts
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Other Chemical additives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt